Cas no 139178-92-0 (Swinholide D)

• Product name: Swinholide D
• CAS No: 139178-92-0
• MF: C₇₇H₁₃₀O₂₀
• MW: 1375.84
• CID: 2017720
• PubChem ID: 162819765

Swinholide D Chemical and Physical Properties

Names and Identifiers

• Swinholide D
• 139178-92-0
• (1R,3S,5E,7E,11S,12S,13R,15S,16R,17R,19S,23R,25S,27E,29E,33S,34S,35R,37S,38R,39R,41S)-3,13,15,17,25,35,37-heptahydroxy-11,33-bis((2S,3S,4S)-3-hydroxy-6-((2S,4R,6S)-4-methoxy-6-methyloxan-2-yl)-4-methylhexan-2-yl)-39-methoxy-6,12,16,28,34,38-hexamethyl-10,32,45,46-tetraoxatricyclo(39.3.1.119,23)hexatetraconta-5,7,21,27,29,43-hexaene-9,31-dione
• (1R,3S,5E,7E,11S,12S,13R,15S,16R,17R,19S,23R,25S,27E,29E,33S,34S,35R,37S,38R,39R,41S)-3,13,15,17,25,35,37-heptahydroxy-11,33-bis[(2S,3S,4S)-3-hydroxy-6-[(2S,4R,6S)-4-methoxy-6-methyloxan-2-yl]-4-methylhexan-2-yl]-39-methoxy-6,12,16,28,34,38-hexamethyl-10,32,45,46-tetraoxatricyclo[39.3.1.119,23]hexatetraconta-5,7,21,27,29,43-hexaene-9,31-dione

• Inchi： InChI=1S/C77H130O20/c1-44-22-28-56(78)36-58-18-16-20-60(94-58)40-66(80)50(7)67(81)42-69(83)52(9)76(54(11)74(87)46(3)26-30-62-38-64(89-13)34-48(5)92-62)96-72(85)32-24-45(2)23-29-57(79)37-59-19-17-21-61(95-59)41-71(91-15)51(8)68(82)43-70(84)53(10)77(97-73(86)33-25-44)55(12)75(88)47(4)27-31-63-39-65(90-14)35-49(6)93-63/h16-19,22-25,32-33,46-71,74-84,87-88H,20-21,26-31,34-43H2,1-15H3
• InChI Key： DLBZSGSOXDFVJT-UHFFFAOYSA-N
• SMILES： COC1CC(C)OC(CCC(C)C(O)C(C)C2OC(=O)\C=C\C(\C)=C/CC(O)CC3OC(CC=C3)CC(OC)C(C)C(O)CC(O)C(C)C(OC(=O)\C=C\C(\C)=C\CC(O)CC3OC(CC=C3)CC(O)C(C)C(O)CC(O)C2C)C(C)C(O)C(C)CCC2CC(CC(C)O2)OC)C1 |c:23,33,66,t:20,53,56|

Computed Properties

• Exact Mass: 1374.91554653Da
• Monoisotopic Mass: 1374.91554653Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 97
• Rotatable Bond Count: 15
• Complexity: 2470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 30
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 299Ų
• XLogP3: 7.691